Cas no 1804368-12-4 (Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate)
Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate
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- Inchi: 1S/C10H7F6NO4/c1-20-6(19)3-4-2-5(18)7(9(11,12)13)17-8(4)21-10(14,15)16/h2,18H,3H2,1H3
- InChI Key: UXGMPADUKLDGOO-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=C(C(=N1)OC(F)(F)F)CC(=O)OC)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 372
- XLogP3: 2.7
- Topological Polar Surface Area: 68.6
Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094237-1g |
Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate |
1804368-12-4 | 97% | 1g |
$1,579.40 | 2022-04-02 |
Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate
Comprehensive Overview of Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804368-12-4)
The compound Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804368-12-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique trifluoromethyl and trifluoromethoxy functional groups, this compound exhibits remarkable physicochemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other pyridine-based compounds known for their pharmacological activities.
One of the key features of Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate is its versatility in chemical transformations. The presence of both hydroxyl and ester functional groups allows for further derivatization, enabling the creation of a wide range of analogs. This adaptability is crucial for optimizing compound properties such as solubility, stability, and bioavailability, which are critical factors in pharmaceutical development. Recent studies have explored its use in designing inhibitors for enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents.
In the agrochemical sector, Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate has shown promise as a building block for crop protection agents. The trifluoromethoxy group, in particular, is known to enhance the lipophilicity and metabolic stability of agrochemicals, leading to improved efficacy and longevity in the field. This aligns with the industry's focus on sustainable and environmentally friendly solutions, as reduced application frequencies can minimize environmental impact. The compound's potential in developing next-generation pesticides is a hot topic among researchers and manufacturers alike.
The synthesis of Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate typically involves multi-step reactions, including halogenation, esterification, and fluorination processes. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve yields and reduce reaction times, addressing the need for cost-effective and scalable production methods. These innovations are particularly relevant in the context of green chemistry, where minimizing waste and energy consumption is a priority.
From a commercial perspective, the demand for Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate is expected to grow, driven by its applications in high-value industries. Suppliers and manufacturers are increasingly focusing on providing high-purity batches to meet the stringent requirements of pharmaceutical and agrochemical clients. Quality control measures, such as HPLC and NMR analysis, are essential to ensure consistency and reproducibility, which are critical for regulatory compliance and product performance.
In summary, Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804368-12-4) represents a cutting-edge compound with broad potential across multiple industries. Its unique structural features and functional groups make it a valuable tool for researchers and developers aiming to address contemporary challenges in drug discovery and crop protection. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of these fields.
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